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Compound of Interest

Compound Name: Afatinib-d6

Cat. No.: B580182 Get Quote

In-Depth Technical Guide: Afatinib-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Afatinib-d6, a deuterated analog

of Afatinib. It is primarily intended for use as an internal standard in analytical and

pharmacokinetic studies. This document outlines its core physicochemical properties, detailed

experimental protocols for its use in quantitative analysis, and the biological signaling pathways

influenced by its non-deuterated counterpart, Afatinib.

Core Compound Data
Quantitative information for Afatinib-d6 is summarized in the table below, providing a clear

reference for its key chemical and physical properties.
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Property Value Citations

CAS Number 1313874-96-2 [1][2][3][4][5][6][7]

Molecular Formula C₂₄H₁₉D₆ClFN₅O₃ [1][2][3][4][5][6][7]

Molecular Weight 491.98 g/mol [1][3][4][7]

Synonyms

(2E)-N-[4-[(3-Chloro-4-

fluorophenyl)amino]-7-[[(3S)-

tetrahydro-3-furanyl]oxy]-6-

quinazolinyl]-4-

(dimethylamino)-2-

butenamide-d6; BIBW 2992-d6

[1][5]

Appearance White to Pale Yellow Solid [1]

Purity ≥97%; ≥99% atom D [1][2]

Solubility
Soluble in DMSO, Ethanol,

and DMF
[1][2][7]

Storage

Store at -20°C. In solvent,

store at -80°C for up to 6

months or -20°C for up to 1

month.

[1][7]

Experimental Protocols: Quantification of Afatinib
using Afatinib-d6 by LC-MS/MS
Afatinib-d6 is extensively used as an internal standard (IS) for the accurate quantification of

Afatinib in biological matrices, such as human plasma, by liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The following protocols are synthesized from established

methodologies.

Sample Preparation: Protein Precipitation
A simple and efficient method for extracting Afatinib from human plasma.

Procedure:
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To a 100 µL aliquot of human plasma, add the internal standard, Afatinib-d6.

Precipitate the plasma proteins by adding an organic solvent such as acetonitrile or

methanol.

Vortex the mixture to ensure thorough mixing.

Centrifuge the sample to pellet the precipitated proteins.

Collect the supernatant for injection into the LC-MS/MS system.

Chromatographic Separation
Column: A reverse-phase C18 column (e.g., Acquity UPLC BEH C18, 2.1 × 50 mm, 1.7 µm)

is typically used for separation.[5][8]

Mobile Phase: A gradient elution is commonly employed with a binary solvent system:

Mobile Phase A: Water containing an additive such as 0.1% ammonia or 10 mM

ammonium formate (pH 4.5).[5][9]

Mobile Phase B: Acetonitrile, often with a small percentage of water and the same additive

as Mobile Phase A.[5]

Flow Rate: A typical flow rate is around 0.4 mL/min.[9]

Mass Spectrometric Detection
Ionization Mode: Electrospray ionization (ESI) in the positive ion mode is used.[5][10]

Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and

sensitivity.[5][10]

MRM Transitions: The precursor-to-product ion transitions monitored are:

Afatinib: m/z 486.2 → m/z 371.4[4][5][10]

Afatinib-d6 (IS): m/z 492.2 → m/z 371.3[4][5][10]
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Mechanism of Action and Signaling Pathway
Afatinib is a potent and irreversible inhibitor of the ErbB family of receptor tyrosine kinases,

which includes EGFR (ErbB1), HER2 (ErbB2), and HER4 (ErbB4).[1] By covalently binding to

cysteine residues in the catalytic domains of these receptors, Afatinib blocks their tyrosine

kinase activity.[1] This inhibition prevents autophosphorylation and transphosphorylation

between ErbB dimers, thereby blocking downstream signaling pathways that are crucial for cell

growth, proliferation, and survival, such as the PI3K/Akt and Ras/Raf/MEK/ERK pathways.[1][3]

Below is a diagram illustrating the EGFR signaling pathway and the point of inhibition by

Afatinib.
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Caption: EGFR signaling pathway and irreversible inhibition by Afatinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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